![molecular formula C10H11FO3 B1309768 4-(3-Fluorophenoxy)butanoic acid CAS No. 87411-27-6](/img/structure/B1309768.png)
4-(3-Fluorophenoxy)butanoic acid
Overview
Description
4-(3-Fluorophenoxy)butanoic acid is a chemical compound with the molecular formula C10H11FO3 . It has a molecular weight of 198.19 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H11FO3/c11-8-3-1-4-9(7-8)14-6-2-5-10(12)13/h1,3-4,7H,2,5-6H2,(H,12,13) . This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a melting point of 51-53 degrees Celsius . The compound’s InChI key is IWYAMFRULTXSGV-UHFFFAOYSA-N .Scientific Research Applications
1. Stability and Adsorption Studies
A study by Pinna et al. (2008) investigated the stability of cyhalofop-butyl, a herbicide chemically similar to 4-(3-Fluorophenoxy)butanoic acid. They found that the hydrolysis of this compound was faster in nonsterile water and identified various metabolites. The adsorption of the herbicide on soil colloids such as clays and iron oxide was also studied, revealing insights into its environmental behavior (Pinna et al., 2008).
2. Photodegradation in Aqueous Systems
Pinna and Pusino (2011) conducted research on the photodegradation of cyhalofop-butyl and its primary metabolite in water under various irradiation wavelengths. Their findings are crucial for understanding the environmental fate of similar compounds like this compound, particularly their stability and degradation under sunlight and UV irradiation (Pinna & Pusino, 2011).
3. Removal of Ortho Isomer in Pharmaceutical Intermediates
Research by Fan (1990) discussed the removal of undesired isomers in the preparation of pharmaceutical intermediates, including compounds like 4,4-Bis(4-fluorophenyl) butanoic acid. This study provides insights into the purification processes essential for pharmaceutical applications (Fan, 1990).
4. Development of Synthetic Ion Channels
A study by Ali et al. (2012) explored the use of 4-oxo-4-(pyren-4-ylmethoxy) butanoic acid in the optical gating of synthetic ion channels. This research indicates potential applications of similar compounds in the development of nanofluidic devices and light-induced controlled release systems (Ali et al., 2012).
5. Biocatalytic Transesterification Reactions
The work of Kumar et al. (2015) on biocatalytic transesterification reactions involved compounds such as butanoic anhydride. Their findings contribute to understanding the chemical reactions and potential applications of similar compounds in various fields, including industrial chemistry (Kumar et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
4-(3-fluorophenoxy)butanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FO3/c11-8-3-1-4-9(7-8)14-6-2-5-10(12)13/h1,3-4,7H,2,5-6H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWYAMFRULTXSGV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)OCCCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40424549 | |
Record name | 4-(3-fluorophenoxy)butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40424549 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
87411-27-6 | |
Record name | 4-(3-Fluorophenoxy)butanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=87411-27-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(3-fluorophenoxy)butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40424549 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.